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Compound of Interest

Compound Name: (S)-5-Hydroxypiperidin-2-one

Cat. No.: B152506 Get Quote

For researchers, scientists, and drug development professionals, the integrity of our work

extends beyond the benchtop; it encompasses the entire lifecycle of the chemical compounds

we handle, including their safe and responsible disposal. This guide provides an in-depth,

procedural framework for the proper disposal of (S)-5-Hydroxypiperidin-2-one (CAS No.

19365-07-2), ensuring the safety of laboratory personnel and the protection of our environment.

[1][2][3][4][5]

The core principle of chemical waste management is to mitigate risk. (S)-5-Hydroxypiperidin-
2-one, while not classified as acutely toxic, is recognized as a hazardous substance that can

cause skin, eye, and respiratory irritation.[4][6] Therefore, adherence to stringent disposal

protocols is not merely a matter of regulatory compliance but a fundamental aspect of

laboratory safety.

I. Hazard Identification and Risk Assessment
Before initiating any disposal procedures, a thorough understanding of the hazards associated

with (S)-5-Hydroxypiperidin-2-one is paramount.

Chemical and Physical Properties:
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Property Value

CAS Number 19365-07-2[3][4][5]

Molecular Formula C5H9NO2

Appearance Solid

Melting Point 144-146 °C[3]

Boiling Point 352.3 °C at 760 mmHg[3]

Flash Point 166.8 °C[3]

Known Hazards:

Based on available Safety Data Sheets (SDS), (S)-5-Hydroxypiperidin-2-one is classified with

the GHS07 pictogram, indicating that it is harmful.[4] The primary hazards include:

Skin Irritation: Prolonged or repeated contact may cause skin irritation.

Eye Irritation: May cause serious eye irritation.[6]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[6]

Harmful if Swallowed: May be harmful if ingested.[6]

II. Personal Protective Equipment (PPE): The First Line
of Defense
The selection and consistent use of appropriate Personal Protective Equipment (PPE) is non-

negotiable when handling (S)-5-Hydroxypiperidin-2-one waste.
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Protection Type Specific Equipment Standard

Eye and Face

Safety glasses with side

shields or chemical splash

goggles

OSHA 29 CFR 1910.133 or EN

166

Hand
Chemical-resistant gloves

(e.g., nitrile, neoprene)
EN 374

Body Laboratory coat ---

Respiratory
Use in a well-ventilated area or

under a chemical fume hood.
---

III. Step-by-Step Disposal Protocol
The following protocol outlines the systematic procedure for the safe disposal of (S)-5-
Hydroxypiperidin-2-one from the point of generation to its final removal from the laboratory.

Step 1: Waste Segregation at the Source

Proper segregation is the cornerstone of safe chemical waste management. It prevents

inadvertent and potentially hazardous chemical reactions.

Solid Waste:

Place any solid (S)-5-Hydroxypiperidin-2-one, contaminated personal protective

equipment (e.g., gloves, weighing paper), and other solid materials that have come into

contact with the compound into a designated solid hazardous waste container.

Liquid Waste:

Collect any solutions containing (S)-5-Hydroxypiperidin-2-one in a designated liquid

hazardous waste container.

Crucially, do not mix this waste stream with other incompatible chemical wastes. For

example, avoid mixing with strong oxidizing agents, strong acids, or strong bases.[7]

Step 2: Container Selection and Labeling
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The integrity of the waste container and the clarity of its labeling are critical for safe storage

and transport.

Container Choice:

Use only containers that are compatible with (S)-5-Hydroxypiperidin-2-one. High-density

polyethylene (HDPE) or glass containers are generally suitable.

Ensure the container has a secure, tight-fitting lid to prevent leaks and spills.

Labeling:

Immediately label the waste container with a hazardous waste tag.

The label must include:

The full chemical name: "(S)-5-Hydroxypiperidin-2-one" (avoiding abbreviations or

chemical formulas).

The concentration of the chemical in the waste container.

The date the waste was first added to the container.

The primary hazard associated with the waste (e.g., "Irritant").

Step 3: Safe Storage in the Laboratory

Designated and proper storage of hazardous waste minimizes the risk of accidents.

Store the waste container in a designated satellite accumulation area within the laboratory.

The storage area should be away from general laboratory traffic and sources of ignition.

Ensure secondary containment (such as a spill tray) is in place to contain any potential

leaks.

Keep the waste container closed at all times, except when adding waste.

Step 4: Final Disposal
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The ultimate disposal of (S)-5-Hydroxypiperidin-2-one must be conducted by a licensed

hazardous waste disposal company.

Never dispose of (S)-5-Hydroxypiperidin-2-one down the drain or in the regular trash. This

is a direct violation of environmental regulations and poses a significant risk to public health

and the environment.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Follow all institutional and local regulations regarding hazardous waste disposal.

IV. Spill and Emergency Procedures
In the event of a spill, a prompt and appropriate response is crucial to mitigate exposure and

environmental contamination.

Evacuate and Alert: Immediately alert others in the vicinity of the spill. If the spill is large or in

a poorly ventilated area, evacuate the laboratory.

Don Appropriate PPE: Before attempting any cleanup, ensure you are wearing the correct

PPE as outlined in Section II.

Contain the Spill: For solid spills, carefully sweep or scoop the material to avoid generating

dust. For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads) to contain the spill.

Collect and Dispose: Place the spilled material and all contaminated cleanup materials into a

labeled hazardous waste container.

Decontaminate the Area: Clean the spill area with an appropriate solvent, followed by soap

and water. Collect all decontamination materials as hazardous waste.

Report the Incident: Report the spill to your laboratory supervisor and EHS department,

regardless of the size.

V. Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of (S)-5-
Hydroxypiperidin-2-one.

Waste Generation Collection & Segregation

Interim Storage Final Disposal

Generate (S)-5-Hydroxypiperidin-2-one Waste

Solid Waste?

Liquid Waste?

Collect in Labeled
Solid Hazardous
Waste Container

Yes

Collect in Labeled
Liquid Hazardous
Waste Container

Yes

Store in Designated
Satellite Accumulation Area

with Secondary Containment
Arrange for EHS Pickup Disposal by Licensed

Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Disposal workflow for (S)-5-Hydroxypiperidin-2-one.

VI. Conclusion
The responsible disposal of (S)-5-Hydroxypiperidin-2-one is a critical component of

laboratory safety and environmental stewardship. By adhering to the procedures outlined in this

guide, researchers can ensure they are handling this chemical waste in a manner that is safe,

compliant, and environmentally sound. Always consult your institution's specific waste

management policies and the most current Safety Data Sheet for the compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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